2-(3-phenylpropyl)-8-D-threonyl-2,8-diazaspiro[4.5]decan-3-one hydrochloride

• IUPAC Name: 8-[(2R,3S)-2-amino-3-hydroxybutanoyl]-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C21H31N3O3/c1-16(25)19(22)20(27)23-12-9-21(10-13-23)14-18(26)24(15-21)11-5-8-17-6-3-2-4-7-17/h2-4,6-7,16,19,25H,5,8-15,22H2,1H3/t16-,19+/m0/s1
• InChI Key: FEQYDVGTOGAMLH-QFBILLFUSA-N
• Canonical SMILES: CC(C(C(=O)N1CCC2(CC1)CC(=O)N(C2)CCCC3=CC=CC=C3)N)O
• Isomeric SMILES: C[C@@H]([C@H](C(=O)N1CCC2(CC1)CC(=O)N(C2)CCCC3=CC=CC=C3)N)O
• Molecular Formula: C21H31N3O3
• Molecular Weight: 373.5 g/mol

Description

2-(3-phenylpropyl)-8-D-threonyl-2,8-diazaspiro[4.5]decan-3-one hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it an ideal candidate for research in drug development, chemical synthesis, and other related areas.

Mechanism of Action

The mechanism of action of 2-(3-phenylpropyl)-8-D-threonyl-2,8-diazaspiro[4.5]decan-3-one hydrochloride is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the brain, which can lead to the accumulation of toxic proteins and the development of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-phenylpropyl)-8-D-threonyl-2,8-diazaspiro[4.5]decan-3-one hydrochloride in lab experiments is its unique structure and properties, which make it an ideal candidate for research in various scientific fields. However, one of the limitations of using this compound is that it is difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are several future directions for research on 2-(3-phenylpropyl)-8-D-threonyl-2,8-diazaspiro[4.5]decan-3-one hydrochloride. One area of research is to further investigate its potential use in drug development, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is to explore its potential use as a catalyst in organic reactions and chemical synthesis. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the brain and body.

Synthesis Methods

The synthesis of 2-(3-phenylpropyl)-8-D-threonyl-2,8-diazaspiro[4.5]decan-3-one hydrochloride involves a complex chemical process that requires expertise in organic chemistry. The most common method for synthesizing this compound is through the reaction of 2,8-diazaspiro[4.5]decan-3-one with 3-phenylpropanal in the presence of a threonine-derived catalyst. The resulting product is then purified and converted into the hydrochloride salt form.

Scientific Research Applications

The unique structure and properties of 2-(3-phenylpropyl)-8-D-threonyl-2,8-diazaspiro[4.5]decan-3-one hydrochloride make it an ideal candidate for research in various scientific fields. This compound has shown potential in drug development, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use in chemical synthesis and as a catalyst in organic reactions.